N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[(1-phenyltetrazol-5-yl)methyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H12F3N5O/c17-16(18,19)13-9-5-4-8-12(13)15(25)20-10-14-21-22-23-24(14)11-6-2-1-3-7-11/h1-9H,10H2,(H,20,25)
• InChI Key: SBNVUZYQZXGSOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C16H12F3N5O
• Molecular Weight: 347.29 g/mol

Description

Tetrazoles are a class of synthetic organic compounds that consist of a 5-membered ring of four nitrogen atoms and one carbon atom. They are known for their high nitrogen content and have found use in various fields, particularly in pharmaceuticals.

Synthesis Analysis

The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields. A series of 1-substituted 1H-1,2,3,4-tetrazole compounds have been synthesized in good yields from amines, triethyl orthoformate, and sodium azide through the catalyzed reaction with Yb (OTf) 3.

Molecular Structure Analysis

Tetrazoles are five-membered aza compounds with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds. The Huckel 6π electrons are satisfied by four π electrons of the ring and one lone pair of electrons of nitrogen.

Chemical Reactions Analysis

Tetrazoles easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They undergo reaction with few active metals and produce new compounds which are explosives to shocks. They involve exothermic reactions with reducing agents.

Physical And Chemical Properties Analysis

1H-Tetrazole is a crystalline light yellow powder and odorless. It shows a melting point temperature at 155–157°C. On heating, tetrazoles decompose and emit toxic nitrogen fumes. They dissolve in water, acetonitrile, etc.

Scientific Research Applications

PF-05212384 has been studied extensively in both in vitro and in vivo models. In vitro studies have shown that this compound can inhibit certain enzymes, such as protein kinase C (PKC) and cyclooxygenase-2 (COX-2). It has also been shown to modulate the activity of certain signaling pathways, including the Wnt/β-catenin pathway, the MAPK/ERK pathway, and the NF-κB pathway. In vivo studies have demonstrated that PF-05212384 has potential therapeutic applications in the treatment of various diseases, including cancer, inflammatory diseases, and metabolic disorders.

Mechanism of Action

Target of Action

The primary targets of N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-2-(trifluoromethyl)benzamide are currently unknown. This compound is a derivative of tetrazole, which is known to play a significant role in medicinal and pharmaceutical applications

Mode of Action

Tetrazoles are often used as metabolism-resistant isosteric replacements for carboxylic acids in structure-activity relationship (SAR) driven medicinal chemistry analogue syntheses . This suggests that the compound may interact with its targets in a similar manner to carboxylic acids.

Biochemical Pathways

Tetrazoles and their derivatives are known to have a wide range of biological activities , suggesting that they may interact with multiple pathways.

Result of Action

Given the known biological activity of tetrazoles , it is likely that this compound has significant effects at the molecular and cellular level.

Advantages and Limitations for Lab Experiments

The advantages of using PF-05212384 in laboratory experiments include its ability to modulate the activity of certain signaling pathways, its potential therapeutic applications, and its relatively low cost. However, there are also some limitations to using this compound in laboratory experiments, such as its instability in the presence of certain chemicals, its potential toxicity, and its limited availability.

Future Directions

For research include further studies into the mechanism of action of this compound, as well as its potential to treat various diseases. Additionally, further research is needed to explore the safety and efficacy of this compound in humans, as well as to develop more cost-effective and efficient synthesis methods. Finally, additional studies are needed to explore the potential of this compound to be used in combination with other drugs to treat various diseases.

Synthesis Methods

The synthesis of PF-05212384 is a multi-step process that involves the condensation of 1-phenyl-1H-1,2,3,4-tetrazol-5-ylmethyl amine with 2-trifluoromethyl benzamide. This reaction is carried out in the presence of an acid catalyst, such as p-toluenesulfonic acid, at a temperature of around 100°C. After the reaction is complete, the product is purified by recrystallization and then analyzed by high-performance liquid chromatography (HPLC).

Safety and Hazards

On heating, tetrazoles decompose and emit toxic nitrogen fumes. These are burst vigorously on exposed to shock, fire, and heat on friction. They easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. On heating or burning, they release carbon monoxide, carbon dioxide, and harmful nitrogen oxide.